N-(2-furylmethyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide
Overview
Description
N-(2-furylmethyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide, commonly known as FNH, is a chemical compound that has been extensively studied for its potential applications in scientific research. FNH is a potent inhibitor of various enzymes and has been found to possess anti-inflammatory, anti-cancer, and anti-viral properties.
Scientific Research Applications
FNH has been extensively studied for its potential applications in scientific research. It has been found to be a potent inhibitor of various enzymes, including carbonic anhydrase, urease, and tyrosinase. FNH has also been found to possess anti-inflammatory, anti-cancer, and anti-viral properties.
Mechanism of Action
The mechanism of action of FNH is not fully understood. However, it is believed that FNH acts as a competitive inhibitor of enzymes by binding to the active site of the enzyme and preventing the substrate from binding. This leads to a decrease in enzyme activity, which can have various physiological effects.
Biochemical and Physiological Effects
FNH has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. FNH has also been found to have anti-inflammatory effects by inhibiting the activity of cyclooxygenase, an enzyme involved in the production of inflammatory mediators.
Advantages and Limitations for Lab Experiments
FNH has several advantages for lab experiments. It is a potent inhibitor of various enzymes, making it useful for studying enzyme activity and function. FNH is also relatively easy to synthesize and has a high purity and yield. However, there are also limitations to using FNH in lab experiments. It has been found to be toxic to some cell lines, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for the study of FNH. One area of research is the development of new analogs of FNH with improved potency and selectivity. Another area of research is the study of the physiological effects of FNH in vivo, including its potential as a therapeutic agent for cancer and inflammatory diseases. Additionally, the mechanism of action of FNH needs to be further elucidated to fully understand its potential applications in scientific research.
properties
IUPAC Name |
1-(furan-2-ylmethyl)-3-[(4-nitrophenyl)sulfonylamino]thiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N4O5S2/c17-16(18)9-3-5-11(6-4-9)23(19,20)15-14-12(22)13-8-10-2-1-7-21-10/h1-7,15H,8H2,(H2,13,14,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLGUUVYZLUEPAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=S)NNS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N4O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-2-[(4-nitrophenyl)sulfonyl]hydrazinecarbothioamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.